Cas no 379727-11-4 (4-formyl-2-methoxyphenyl pyridine-4-carboxylate)

• Product Name: 4-formyl-2-methoxyphenyl pyridine-4-carboxylate
• CAS No: 379727-11-4
• MF: C₁₄H₁₁NO₄
• MW: 257.241443872452
• CID: 3085260
• PubChem ID: 889285
• Update Time: 2025-08-05

4-formyl-2-methoxyphenyl pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-formyl-2-methoxyphenyl isonicotinate
• 4-formyl-2-methoxyphenyl pyridine-4-carboxylate
• SMR000292068
• Oprea1_109541
• HMS2590E16
• AKOS000115392
• Z56827373
• Oprea1_197742
• EN300-01116
• DTXSID601248506
• Isonicotinic acid 4-formyl-2-methoxy-phenyl ester
• MLS000675693
• SCHEMBL17131866
• 4-Formyl-2-methoxyphenyl 4-pyridinecarboxylate
• 4-formyl-2-methoxyphenylpyridine-4-carboxylate
• SR-01000260609
• SR-01000260609-1
• 379727-11-4
• CHEMBL1313584
• CS-0218483
• (4-formyl-2-methoxyphenyl) pyridine-4-carboxylate

• Inchi： 1S/C14H11NO4/c1-18-13-8-10(9-16)2-3-12(13)19-14(17)11-4-6-15-7-5-11/h2-9H,1H3
• InChI Key： HVTQIGWNGJQCHD-UHFFFAOYSA-N
• SMILES： O(C(C1C=CN=CC=1)=O)C1C=CC(C=O)=CC=1OC

Computed Properties

• Exact Mass: 257.06880783Da
• Monoisotopic Mass: 257.06880783Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters

Additional information on 4-formyl-2-methoxyphenyl pyridine-4-carboxylate

4-formyl-2-methoxyphenyl pyridine-4-carboxylate: A Comprehensive Overview

4-formyl-2-methoxyphenyl pyridine-4-carboxylate, also known by its CAS number CAS No 379727-11-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a formyl group, a methoxyphenyl moiety, and a pyridine ring with a carboxylic acid derivative. Its structure not only makes it a versatile building block for various chemical reactions but also endows it with intriguing electronic and optical properties.

The synthesis of 4-formyl-2-methoxyphenyl pyridine-4-carboxylate typically involves multi-step organic reactions, often starting from readily available aromatic precursors. The introduction of the formyl group and the methoxy substituent on the phenyl ring is achieved through well-established methods such as Friedel-Crafts acylation or nucleophilic aromatic substitution. The pyridine ring is then incorporated via coupling reactions, followed by carboxylation to yield the final product. Recent advancements in catalytic systems and green chemistry have made these synthesis routes more efficient and environmentally friendly.

4-formyl-2-methoxyphenyl pyridine-4-carboxylate has found applications in diverse areas, including drug discovery, material synthesis, and sensor development. In drug discovery, its structure has been exploited to design potential anticancer agents due to its ability to modulate key cellular pathways. For instance, studies have shown that this compound can inhibit certain kinases involved in tumor progression, making it a promising lead compound for further optimization.

In the realm of materials science, 4-formyl-2-methoxyphenyl pyridine-4-carboxylate has been utilized as a precursor for the synthesis of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to coordinate with metal ions enables the formation of porous structures with high surface areas, which are valuable for gas storage and catalysis applications. Recent research has focused on enhancing the stability and functionality of these materials by incorporating this compound into hybrid systems.

The electronic properties of 4-formyl-2-methoxyphenyl pyridine-4-carboxylate make it an attractive candidate for optoelectronic devices. Its conjugated system allows for efficient charge transport, which is crucial for applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have explored its use as an electron transport layer in OLEDs, where it demonstrates excellent performance in terms of luminous efficiency and operational stability.

In addition to its practical applications, 4-formyl-2-methoxyphenyl pyridine-4-carboxyli has been extensively studied for its fundamental chemical properties. Computational studies have provided insights into its electronic structure and reactivity, while experimental work has elucidated its spectroscopic characteristics. These studies have not only deepened our understanding of the compound but also paved the way for its use in emerging technologies.

The latest research on CAS No 379727-11-based compounds has focused on their potential in bio-related applications. For example, researchers have investigated its role as a bioactive molecule in medicinal chemistry, exploring its interactions with biological systems at the molecular level. This has led to new insights into its pharmacokinetics and bioavailability, which are critical factors for drug development.

In conclusion, 4-formy-l-methyl group plays a pivotal role in determining the compound's properties and applications. As research continues to uncover new aspects of this versatile molecule, it is poised to make significant contributions across multiple disciplines.